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Overview of Common Reactive Black Dyes

Although data on C.I. Reactive Black 3 is absent, the table below summarizes the key information available

on other reactive black dyes that are prevalent in scientific literature and industry.

Dye Name Molecular Formula
Molecular
Weight
(g/mol)

CAS
Registry
Number

Key Structural
Features

C.I. Reactive
Black 5 [1]

C₂₆H₂₁N₅Na₄O₁₉S₆ 991.82 12225-25-1 /

17095-24-8

Double azo class [1]

C.I. Reactive
Black 8 [2]

Information not specified in

search results

- - Information not

specified in search
results

C.I. Reactive
Black 31 [3]

C₂₉H₁₈CuN₆Na₄O₁₇S₄ 1006.25 12731-63-4 Double azo class;
contains Copper

(Cu) [3]
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Research on reactive dyes often focuses on their environmental impact and removal from wastewater. Here

are detailed methodologies for two advanced degradation techniques cited in the search results.

Anodic Oxidation with Ultrasonic Irradiation (for C.I. Reactive
Black 8)

This protocol is adapted from studies on the decolorization of CI Reactive Black 8 [2].

1. Experimental Setup: The process is carried out in an electrochemical cell. A Ti/RuO₂-IrO₂
electrode is used as the anode, and stainless steel serves as the cathode. An ultrasonic horn or bath

is required to provide irradiation at 100 W L⁻¹ [2].
2. Recommended Operational Parameters:

Current Density: 31.7 mA cm⁻²
Initial Dye Concentration: 100 mg L⁻¹

Supporting Electrolyte (NaCl) Concentration: 0.1 mol L⁻¹
Initial pH: 5.4 (acidic conditions are noted to favor decolorization)

Reaction Time: 90 minutes
3. Data Collection & Kinetics: Sample the solution at regular intervals to measure the decrease in

absorbance at the dye's characteristic wavelength. The decolorization process has been reported to
follow pseudo-first-order kinetics. Under the conditions above, a 32.4% COD (Chemical Oxygen
Demand) removal efficiency can be expected after 90 minutes [2].

This experimental workflow can be visualized as follows:
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Start Experiment

Setup Electrochemical Cell
• Ti/RuO₂-IrO₂ Anode

• Stainless Steel Cathode
• Ultrasonic Irradiation (100 W/L)

Set Operational Parameters
• Current Density: 31.7 mA/cm²

• Dye Conc.: 100 mg/L
• pH: 5.4

• Electrolyte: 0.1 mol/L NaCl

Run Reaction for 90 min

Monitor Decolorization
• Sample at intervals

• Measure absorbance

Analyze Data
• Fit to Pseudo-First-Order Kinetics

• Calculate COD Removal

End Experiment

Click to download full resolution via product page

Experimental workflow for anodic oxidation of Reactive Black 8.
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PMS/Co@MXene Catalytic System (for C.I. Reactive Red 195)

This protocol is based on a study using a cobalt-loaded MXene catalyst to degrade a reactive dye,

demonstrating a highly effective advanced oxidation process [4].

1. Catalyst Synthesis: The Co@MXene catalyst is synthesized from a Ti₂AlN MAX phase precursor

using a molten CoCl₂ salt method. This process etches the Al layer and reduces Co²⁺ to metallic Co
particles, which anchor onto the MXene layers [4].

2. Degradation Procedure:
Add 1.0 g L⁻¹ of the synthesized Co@MXene catalyst to the dye solution (e.g., 60 mg L⁻¹).

Add 3 g L⁻¹ of Peroxymonosulfate (PMS) as the oxidant.
Adjust the initial pH to 7.0.

React at 25 °C for 36 minutes with constant stirring.
3. Data Collection & Kinetics: The degradation is very effective, achieving over 97% degradation
under these conditions. The rate constant was reported as 0.0894 min⁻¹. The presence of inorganic
salts like NaCl (20 g L⁻¹) can increase the degradation rate significantly [4].

Relevance to Drug Development Professionals

While this information pertains to textile dyes, the core principles and techniques have direct parallels in

pharmaceutical research.

Advanced Oxidation Processes (AOPs) are crucial for studying the environmental fate and
degradation of pharmaceutical compounds, many of which are complex organic molecules.
The experimental protocols for activating oxidants (like PMS) with metal catalysts are similar to those

used in probing redox-based mechanisms that could be relevant to drug metabolism or toxicity.
Techniques like pulse radiolysis, used to study transient radicals in dye degradation [5], are equally

vital for understanding the free radical intermediates in biochemical and pharmacological systems.

How to Proceed with Your Investigation

Given the lack of specific data on C.I. Reactive Black 3, I suggest the following steps:

Verify the Nomenclature: Double-check the identity of "C.I. Reactive Black 3." It is possible the
name is a typo or refers to a very obscure or proprietary dye not listed in the Colour Index.

Focus on Well-Studied Analogues: Use the data provided on Reactive Black 5, 8, and 31 as a
foundational guide. The degradation protocols for these dyes are robust and can be adapted for
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related compounds.

Consult Specialized Databases: For definitive information, search the official Colour Index
International database, which is the most authoritative source on dye structures and nomenclature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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